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Compound of Interest

Compound Name: D-Galacturonic Acid Monohydrate

Cat. No.: B1147183

For researchers, scientists, and professionals in drug development, the precise form of a
chemical reagent is paramount to experimental accuracy and reproducibility. D-Galacturonic
acid, a key monosaccharide in pectin chemistry and various biotechnological applications, is
commercially available in two primary forms: D-Galacturonic Acid Monohydrate and D-
Galacturonic Acid Anhydrous. While chemically similar, the presence of a single water molecule
in the monohydrate form introduces significant differences in their physical properties and
handling, which can impact experimental outcomes if not properly considered. This technical
guide provides an in-depth comparison of these two forms, offering quantitative data, detailed
experimental protocols, and visual workflows to ensure their correct application in a research
setting.

Core Chemical and Physical Differences

D-Galacturonic acid is a sugar acid, an oxidized form of D-galactose, and the primary building
block of pectin.[1][2] The anhydrous form possesses the chemical formula CeH1007, while the
monohydrate form incorporates a water molecule of crystallization, resulting in the formula
CeH1007-H20.[2][3][4] This seemingly minor difference has important consequences for
molecular weight, which must be accounted for in all gravimetric preparations.

The key distinction lies in the molecular weight: the anhydrous form has a molar mass of
approximately 194.14 g/mol , whereas the monohydrate form is heavier at around 212.15 g/mol
due to the additional water molecule.[2][4][5] This difference is critical when preparing solutions
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of known molarity, as using the same mass of each will result in different concentrations of D-

Galacturonic acid.

Data Presentation: A Comparative Analysis

To facilitate straightforward comparison, the quantitative data for both forms of D-Galacturonic

acid are summarized in the table below.

Property

D-Galacturonic Acid
Monohydrate

D-Galacturonic Acid
Anhydrous

Chemical Formula

CeH1007-H20 or CeH120s[3][5]

CeH1007[2][4]

Molecular Weight 212.15 g/mol [5] 194.14 g/mol [4]
CAS Number 91510-62-2[3][5] 685-73-4[2][4]
Appearance White microcrystalline powder Crystalline solid
) ) Sintering at ~100-111°C,
Melting Point ) 159°C[2]
melting at 159-160°C
Soluble in PBS (100 mg/mL) Data not explicitly found, but
Solubility [6], Insoluble in water (per expected to be soluble in

some datasheets)[5]

water.

Storage (Powder)

3 years at -20°C[5]

Stable under recommended

storage conditions.

Storage (Stock Solution)

1 year at -80°C in solvent[5]

Dependent on solvent and

storage conditions.

Mandatory Visualizations

To visually articulate the critical considerations when working with these two forms of D-

Galacturonic acid, the following diagrams have been generated.
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D-Galacturonic Acid (Anhydrous)

Properties Direct use in non-aqueous systems
CeH1007 Standard for anhydrous calculations
MW: ~194.14 g/mol

Hydrati D-Galacturonic Acid Monohydrate
ydration

[ CeH1007-H20 Gionelics Commonly used for aqueous solutions
MW: ~212.15 g/mol Requires molecular weight correction for accurate concentration

@ Prepare a 10 mM Standar@

Anhydrous Wor ﬂow Mon hydrate Workflow
Calculate Mass. Calculate Mass:
10 mM = 0.01 mol/L 10 mM = 0.01 mol/L
0.01 mol/L * 194.14 g/mol = 1.9414 g/L 0.01 mol/L * 212.15 g/mol = 2.1215 g/L

¢ ¢
i i

(Dissolve in 100 mL solvent) (Dissolve in 100 mL solvent)

10 mM D-Galacturonic Acid Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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